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Compound of Interest

Compound Name: 2-(4-tert-Butylphenyl)ethanol

Cat. No.: B1581585 Get Quote

This guide provides critical safety and logistical information for the handling of 2-(4-tert-
Butylphenyl)ethanol, tailored for researchers, scientists, and professionals in drug

development. The following procedures and recommendations are designed to ensure a safe

laboratory environment.

Chemical Identifier:

Name: 2-(4-tert-Butylphenyl)ethanol

CAS Number: 5406-86-0

Molecular Formula: C₁₂H₁₈O[1][2][3]

Hazard Summary: 2-(4-tert-Butylphenyl)ethanol is a compound that requires careful handling

due to its potential health and environmental hazards. It is known to cause serious eye damage

and may cause skin irritation.[1][3][4] There are concerns that it may be a reproductive toxin

and could cause organ damage through prolonged or repeated exposure.[1][3] Additionally, this

chemical is toxic to aquatic life with long-lasting effects.[1][3][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to mitigate the risks associated with handling 2-
(4-tert-Butylphenyl)ethanol. The following table summarizes the recommended PPE based

on established safety standards.
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Exposure Route Recommended PPE
Applicable

Standards
Notes

Eye/Face

Safety glasses with

side-shields, chemical

splash goggles, or a

face shield.

OSHA 29 CFR

1910.133, European

Standard EN166[5]

Goggles should be

worn when there is a

risk of splashing. A

face shield provides

additional protection

for the face.

Skin

Chemical-resistant

gloves and protective

clothing.

Consult glove

manufacturer's

specifications.

The specific type of

glove material should

be selected based on

the breakthrough time

and permeation rate

for this chemical.

Nitrile or butyl rubber

gloves are often

suitable for handling

organic alcohols.

Wear a lab coat or

chemical-resistant

apron.

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.

NIOSH/MSHA,

European Standard

EN 149, EN 143

A respirator is

necessary if working

outside of a well-

ventilated area, if

exposure limits are

exceeded, or if

irritation is

experienced. A

particulate filter

conforming to EN 143

is recommended.[5]

Operational and Disposal Plans
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Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Avoid contact with eyes, skin, and clothing.[5][6]

Avoid ingestion and inhalation.[5]

Prevent the formation of dust and aerosols.[1][5]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]

Keep away from heat and sources of ignition.[5]

Store locked up.[1][5]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3][5]

Do not allow the product to enter drains or surface water.[4][5]

Contaminated packaging should be handled in the same manner as the substance itself.
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Experimental Protocols
The selection and use of personal protective equipment should adhere to established

regulatory standards, which serve as the procedural basis for ensuring safety.

Eye and Face Protection: The Occupational Safety and Health Administration (OSHA)

regulation 29 CFR 1910.133 and the European Standard EN 166 provide the criteria for the

selection, use, and maintenance of eye and face protection.

Respiratory Protection: The National Institute for Occupational Safety and Health (NIOSH)

and the European Standard EN 149 provide guidelines for the selection and use of

respirators. For particulates, filters conforming to EN 143 are specified.[5]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 2-(4-tert-Butylphenyl)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL13611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Specific Recommendations

Task: Handling 2-(4-tert-Butylphenyl)ethanol

Quantity of Substance Adequacy of Ventilation Risk of Splash or Aerosol Generation

Hand ProtectionBody Protection Respiratory Protection Eye/Face Protection

Face Shield (in addition to goggles)

High Risk

Chemical Splash Goggles
(EN 166 / 29 CFR 1910.133)

Chemical-Resistant Gloves
(e.g., Nitrile, Butyl Rubber)Lab Coat or Apron NIOSH/EN 149 Approved Respirator

with Particulate Filter (EN 143)

Inadequate Ventilation
or Aerosol Generation

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-(4-tert-Butylphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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